Cas no 1079178-94-1 (N-(2,4,5-trimethylphenyl)methylcyclopropanamine)

• Product Name: N-(2,4,5-trimethylphenyl)methylcyclopropanamine
• CAS No: 1079178-94-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 2620925
• PubChem ID: 43220586
• Update Time: 2025-09-22

N-(2,4,5-trimethylphenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4,5-trimethylphenyl)methylcyclopropanamine
• AKOS008989620
• 1079178-94-1
• N-[(2,4,5-trimethylphenyl)methyl]cyclopropanamine
• SCHEMBL14036776
• EN300-168627

• Inchi： 1S/C13H19N/c1-9-6-11(3)12(7-10(9)2)8-14-13-4-5-13/h6-7,13-14H,4-5,8H2,1-3H3
• InChI Key： YIWUYMTUVACSAQ-UHFFFAOYSA-N
• SMILES： N(CC1C=C(C)C(C)=CC=1C)C1CC1

Computed Properties

• Exact Mass: 189.151749610Da
• Monoisotopic Mass: 189.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on N-(2,4,5-trimethylphenyl)methylcyclopropanamine

Introduction to N-(2,4,5-trimethylphenyl)methylcyclopropanamine (CAS No. 1079178-94-1)

N-(2,4,5-trimethylphenyl)methylcyclopropanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1079178-94-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclopropanamine moiety combined with a trimethylphenyl group suggests intriguing pharmacological properties that warrant further exploration.

The structural composition of N-(2,4,5-trimethylphenyl)methylcyclopropanamine encompasses a benzene ring substituted with three methyl groups at the 2-, 4-, and 5-positions, linked to a cyclopropanamine side chain. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The cyclopropanamine group is particularly noteworthy, as it is often associated with enhanced binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of molecules that incorporate cyclopropanamine units due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that cyclopropanamides can serve as effective scaffolds for designing inhibitors of various kinases and other enzymes involved in signaling pathways relevant to diseases such as cancer and inflammatory disorders. The trimethylphenyl group further enhances the compound's potential by providing a hydrophobic surface that can interact favorably with lipid-rich environments within cells.

One of the most compelling aspects of N-(2,4,5-trimethylphenyl)methylcyclopropanamine is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit improved pharmacokinetic profiles and target specificity. These efforts have led to the identification of several promising candidates that are currently undergoing further optimization.

The synthesis of N-(2,4,5-trimethylphenyl)methylcyclopropanamine presents unique challenges due to the delicate nature of the cyclopropanamine ring. However, advances in synthetic methodologies have made it possible to construct this framework with high precision and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving the desired stereochemistry and purity.

Evaluation of N-(2,4,5-trimethylphenyl)methylcyclopropanamine in preclinical models has revealed several intriguing properties. For example, studies indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, its interaction with cytochrome P450 enzymes suggests that it may have a favorable metabolic profile compared to other structurally related compounds.

The future direction of research on N-(2,4,5-trimethylphenyl)methylcyclopropanamine is likely to focus on expanding its chemical space through structural modifications and exploring its pharmacological potential in greater detail. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery process and bring novel therapeutic agents based on this scaffold to fruition.

In conclusion, N-(2,4,5-trimethylphenyl)methylcyclopropanamine (CAS No. 1079178-94-1) represents a fascinating molecule with significant untapped potential in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.